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Compound of Interest

Compound Name: N-Hydroxy-1-oxy-nicotinamidine

CAS No.: 92757-16-9

Cat. No.: B106645

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Heterocyclic
Intermediate
N-Hydroxy-1-oxy-nicotinamidine, bearing the CAS number 92757-16-9, is a multifaceted

pyridine derivative that has garnered interest primarily as a key intermediate in the synthesis of

complex pharmaceutical agents. Its structure, featuring a pyridine N-oxide moiety and an N-

hydroxyamidine functional group, bestows it with unique chemical properties and potential

biological activities that extend beyond its role as a building block. This guide provides a

comprehensive technical overview of N-Hydroxy-1-oxy-nicotinamidine, from its fundamental

physicochemical properties and synthesis to its potential as a nitric oxide donor and its

emerging applications in drug discovery.

Physicochemical Properties
A thorough understanding of the physicochemical properties of N-Hydroxy-1-oxy-
nicotinamidine is fundamental for its application in synthetic chemistry and drug design. The
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following table summarizes its key characteristics.

Property Value Source(s)

CAS Number 92757-16-9 [1]

Molecular Formula C₆H₇N₃O₂ [1][2]

Molecular Weight 153.14 g/mol [1]

IUPAC Name
N'-hydroxy-1-oxidopyridin-1-

ium-3-carboximidamide
[1]

Synonyms

3-Pyridinecarboximidamide, N-

hydroxy-, 1-oxide; (Z)-3-(N'-

hydroxycarbamimidoyl)pyridine

1-oxide; 3-

[Amino(hydroxyimino)methyl]p

yridinium-1-olate

[1]

Appearance White solid (predicted)

Purity >95% (commercially available) [1]

Predicted Boiling Point 424.9 ± 37.0 °C

Predicted Density 1.42 ± 0.1 g/cm³

Predicted pKa 12.61 ± 0.50

Solubility Soluble in DMSO

Synthesis and Purification
The synthesis of N-Hydroxy-1-oxy-nicotinamidine is a two-step process commencing from 3-

cyanopyridine (nicotinonitrile). The first step involves the N-oxidation of the pyridine ring,

followed by the addition of hydroxylamine to the nitrile group to form the N-hydroxyamidine

functionality.

Step 1: Synthesis of 3-Cyanopyridine N-oxide
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The oxidation of 3-cyanopyridine is a critical initial step. Various methods have been reported

for the N-oxidation of pyridines, with hydrogen peroxide in the presence of an acid catalyst

being a common and effective approach.[3][4]

3-Cyanopyridine

3-Cyanopyridine N-oxide

Oxidation
75-95 °C

H₂O₂ / H₂SO₄
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Synthesis of the key intermediate, 3-Cyanopyridine N-oxide.

Experimental Protocol (Exemplary):

In a suitable reaction vessel, dissolve 3-cyanopyridine in water.

Add a catalytic amount of sulfuric acid.[3]

Heat the mixture to 75-95 °C.[4]

Slowly add 30% hydrogen peroxide dropwise over several hours while maintaining the

reaction temperature.[3][4]

After the addition is complete, maintain the temperature for an additional period to ensure

the reaction goes to completion.

Cool the reaction mixture to room temperature and then further cool to below 15 °C to

precipitate the product.[5]

Isolate the 3-cyanopyridine N-oxide product by filtration, wash with cold water, and dry under

vacuum.[5]

Step 2: Synthesis of N-Hydroxy-1-oxy-nicotinamidine
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The conversion of the nitrile group of 3-cyanopyridine N-oxide to the N-hydroxyamidine is

typically achieved by reaction with hydroxylamine. This reaction is a nucleophilic addition to the

carbon-nitrogen triple bond.

3-Cyanopyridine N-oxide

N-Hydroxy-1-oxy-nicotinamidine

Hydroxylamine Addition

Hydroxylamine (NH₂OH)

Click to download full resolution via product page

Formation of the final product via hydroxylamine addition.

Experimental Protocol (Proposed):

Suspend 3-cyanopyridine N-oxide in a suitable solvent such as ethanol or a mixture of

ethanol and water.

Add an aqueous solution of hydroxylamine hydrochloride and a base (e.g., potassium

hydroxide or sodium carbonate) to generate free hydroxylamine in situ.[6]

Heat the reaction mixture at reflux for several hours, monitoring the progress by Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

The product may precipitate upon cooling or after partial removal of the solvent under

reduced pressure.

Isolate the crude N-Hydroxy-1-oxy-nicotinamidine by filtration.

Purify the product by recrystallization from a suitable solvent system (e.g., ethanol/water) to

achieve a purity of >95%.

Analytical Characterization
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Accurate characterization of N-Hydroxy-1-oxy-nicotinamidine is essential for its use in

research and development. The following analytical techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

confirming the chemical structure. While specific experimental data for this compound is not

readily available in the public domain, characteristic shifts for the pyridine N-oxide ring

protons and the N-hydroxyamidine group would be expected. Two-dimensional NMR

experiments (COSY, HSQC, HMBC) would allow for unequivocal assignment of all proton

and carbon signals.[7][8]

Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the

compound. Predicted m/z values for various adducts are provided in the table below.

Adduct Predicted m/z

[M+H]⁺ 154.06111

[M+Na]⁺ 176.04305

[M-H]⁻ 152.04655

High-Performance Liquid Chromatography (HPLC): HPLC is a standard technique for

assessing the purity of N-Hydroxy-1-oxy-nicotinamidine. Due to the polar nature of

pyridine N-oxides, Hydrophilic Interaction Liquid Chromatography (HILIC) may provide better

retention and peak shape compared to traditional reversed-phase (RP) chromatography.[9] A

suitable method would involve a polar stationary phase with a mobile phase gradient of a

polar organic solvent (e.g., acetonitrile) and an aqueous buffer.[10]

Mechanism of Action: A Potential Nitric Oxide Donor
The N-hydroxyguanidine moiety within N-Hydroxy-1-oxy-nicotinamidine is structurally

analogous to N-hydroxy-L-arginine, the endogenous substrate for nitric oxide synthase (NOS).

This structural similarity suggests that N-Hydroxy-1-oxy-nicotinamidine may act as a nitric

oxide (NO) donor.[11] The chemical oxidation of N-hydroxyguanidine compounds has been

shown to release nitric oxide.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b106645/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-hydroxy-1-oxy-nicotinamidine
https://www.mdpi.com/1420-3049/30/5/1169
https://www.researchgate.net/publication/51049823_1H_and_13C_NMR_characteristics_of_b-blockers
https://www.benchchem.com/product/b106645/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-hydroxy-1-oxy-nicotinamidine
https://www.chromforum.org/viewtopic.php?t=21201
https://pp.bme.hu/ch/article/download/7451/6425/0
https://www.benchchem.com/product/b106645/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-hydroxy-1-oxy-nicotinamidine
https://www.benchchem.com/product/b106645/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-hydroxy-1-oxy-nicotinamidine
https://pubmed.ncbi.nlm.nih.gov/1540216/
https://pubmed.ncbi.nlm.nih.gov/1540216/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The proposed mechanism involves the oxidation of the N-hydroxyguanidine functional group,

leading to the formation of an unstable intermediate that subsequently decomposes to release

NO. This process can be initiated by various oxidizing agents.[11]
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Proposed mechanism for nitric oxide release.

The released nitric oxide can then activate soluble guanylate cyclase (sGC), leading to an

increase in cyclic guanosine monophosphate (cGMP) levels. This signaling cascade is

responsible for many of the physiological effects of NO, including vasodilation.

Applications in Research and Drug Development
Key Intermediate in Arimoclomol Synthesis
The most well-documented application of N-Hydroxy-1-oxy-nicotinamidine is as a crucial

starting material in the multi-step synthesis of Arimoclomol.[12] Arimoclomol is an

investigational drug that amplifies the natural heat shock response and has been studied for

the treatment of various neurodegenerative diseases, including amyotrophic lateral sclerosis

(ALS) and Niemann-Pick disease type C.

Potential as a Nitric Oxide-Donating Therapeutic
Given its potential to release nitric oxide, N-Hydroxy-1-oxy-nicotinamidine and its derivatives

could be explored as therapeutic agents for conditions where NO plays a beneficial role, such

as cardiovascular diseases.[13] The controlled release of NO is a key challenge in the

development of such drugs, and the chemical structure of N-Hydroxy-1-oxy-nicotinamidine
offers a scaffold for modification to fine-tune its NO-releasing properties.[14][15]
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Anticancer and Antiviral Research
Derivatives of N-hydroxyguanidine have demonstrated promising anticancer and antiviral

activities in preclinical studies.[12] These compounds have been shown to be significantly more

potent than hydroxyurea, a known anticancer agent.[12] The anticancer activity of N-

hydroxyguanidines is thought to be mediated through the induction of apoptosis in cancer cells.

The antiviral activity has been demonstrated against viruses such as the Rous sarcoma virus.

[12][16] While specific studies on the anticancer or antiviral properties of N-Hydroxy-1-oxy-
nicotinamidine are lacking, its core structure makes it an interesting candidate for further

investigation in these therapeutic areas.[17][18]

Safety and Handling
Specific toxicological data and GHS classification for N-Hydroxy-1-oxy-nicotinamidine are

not readily available. However, based on the data for its precursor, 3-cyanopyridine N-oxide,

and general laboratory safety practices, the following precautions are recommended:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat when handling the compound.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.

First Aid: In case of contact, wash the affected area with plenty of water. If inhaled, move to

fresh air. If ingested, seek immediate medical attention.

A full risk assessment should be conducted before handling this compound. For detailed safety

information on the precursor, refer to the Safety Data Sheet (SDS) for 3-cyanopyridine N-oxide.

[19]

Conclusion
N-Hydroxy-1-oxy-nicotinamidine is a versatile chemical entity with established importance as

a synthetic intermediate and significant potential for broader applications in drug discovery. Its
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N-hydroxyguanidine moiety suggests a likely role as a nitric oxide donor, opening avenues for

research in cardiovascular medicine. Furthermore, the promising anticancer and antiviral

activities of related N-hydroxyguanidine derivatives warrant further investigation into the

therapeutic potential of N-Hydroxy-1-oxy-nicotinamidine itself. This technical guide provides

a solid foundation for researchers and drug development professionals to understand and

utilize this compound in their ongoing work, encouraging further exploration of its chemical and

biological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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